N-(6-fluoro-1,3-benzothiazol-2-yl)-6-methoxy-1,3-benzothiazol-2-amine

• IUPAC Name: N-(6-fluoro-1,3-benzothiazol-2-yl)-6-methoxy-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C15H10FN3OS2/c1-20-9-3-5-11-13(7-9)22-15(18-11)19-14-17-10-4-2-8(16)6-12(10)21-14/h2-7H,1H3,(H,17,18,19)
• InChI Key: LAORVPQOSFPADQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)NC3=NC4=C(S3)C=C(C=C4)F
• Molecular Formula: C15H10FN3OS2
• Molecular Weight: 331.4 g/mol

Description

The compound “N-(6-fluoro-1,3-benzothiazol-2-yl)-6-methoxy-1,3-benzothiazol-2-amine” is a benzothiazole derivative. Benzothiazoles are heterocyclic compounds containing a benzene ring fused to a thiazole ring. They are known for their diverse biological activities and are used in various fields such as medicinal chemistry and material sciences.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives can be quite complex. They typically contain a benzene ring fused to a thiazole ring. The presence of fluorine and methoxy groups can influence the electronic properties of the molecule.

Chemical Reactions Analysis

Benzothiazoles can undergo a variety of chemical reactions, including electrophilic substitution, nucleophilic substitution, and addition reactions. The presence of electron-withdrawing (fluorine) and electron-donating (methoxy) groups can influence the reactivity of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives can vary widely depending on their structure. Factors such as the presence of fluorine and methoxy groups can influence properties such as solubility, melting point, and boiling point.

Scientific Research Applications

Anticancer Properties

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Antimicrobial Effects

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Structural Insights

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Nanoparticle Applications

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Mechanism of Action

The mechanism of action of benzothiazole derivatives can vary widely depending on their structure and the target they interact with. They are known to exhibit a wide range of biological activities, including antimicrobial, antifungal, and anticancer activities.

Safety and Hazards

While specific safety and hazard information for “N-(6-fluoro-1,3-benzothiazol-2-yl)-6-methoxy-1,3-benzothiazol-2-amine” is not available, benzothiazoles can be irritants and should be handled with care.

Future Directions

Benzothiazoles are a focus of ongoing research due to their diverse biological activities. Future research may focus on developing new benzothiazole derivatives with improved activity and safety profiles.